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Compound of Interest

Compound Name: PHM-27 (human)

Cat. No.: B10787789

Introduction

Peptide Histidine Methioninamide-27 (PHM-27) is a 27-amino acid peptide hormone that
belongs to the vasoactive intestinal peptide (VIP)/secretin/glucagon family.[1][2] It is co-
synthesized with VIP from the same precursor protein.[1][2] PHM-27 exhibits a wide range of
biological activities, similar to those of VIP, including smooth muscle relaxation, stimulation of
intestinal water and electrolyte secretion, and the release of various hormones.[1] Given its
physiological importance, a sensitive and selective method for the quantification of PHM-27 in
biological matrices is crucial for pharmacokinetic studies and clinical research. This application
note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-
MS/MS) method for the determination of PHM-27 in human plasma.

Signaling Pathway of PHM-27

PHM-27 exerts its biological effects by interacting with G-protein coupled receptors of the
VIP/PACAP family, namely VPAC1, VPAC2, and PACL1. Upon binding to these receptors, PHM-
27 activates downstream signaling cascades, primarily through the adenylyl cyclase and
phospholipase C pathways. This leads to an increase in intracellular cyclic AMP (cAMP) and
the mobilization of intracellular calcium, respectively, which in turn modulates various cellular
responses. Additionally, studies have shown that PHM-27 can act as a potent agonist at the
human calcitonin receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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